4-amino-3-(4-methoxyphenyl)-N-phenethylisothiazole-5-carboxamide

• IUPAC Name: 4-amino-3-(4-methoxyphenyl)-N-(2-phenylethyl)-1,2-thiazole-5-carboxamide
• InChI: InChI=1S/C19H19N3O2S/c1-24-15-9-7-14(8-10-15)17-16(20)18(25-22-17)19(23)21-12-11-13-5-3-2-4-6-13/h2-10H,11-12,20H2,1H3,(H,21,23)
• InChI Key: VDIBSDMVEPIHCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NSC(=C2N)C(=O)NCCC3=CC=CC=C3
• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol

Description

The compound “4-amino-3-(4-methoxyphenyl)-N-phenethylisothiazole-5-carboxamide” is a complex organic molecule that contains an isothiazole ring, which is a type of heterocyclic compound. The molecule also contains an amide group (-CONH2), a methoxy group (-OCH3), and an amino group (-NH2), attached to different positions of the aromatic rings.

Molecular Structure Analysis

The exact molecular structure of this compound would need to be determined experimentally, typically using techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. For instance, the presence of polar groups like the amide and amino groups could make this compound relatively polar, affecting its solubility in different solvents.

Scientific Research Applications

Pharmacological Modulators and Their AMPK-Independent Effects

Research on compounds like AICAr (5-Aminoimidazole-4-carboxamide ribonucleoside) suggests that similar compounds could have significant biological activities. Although initially used as AMPK activators, AICAr and related compounds have shown AMPK-independent effects, particularly in metabolism, exercise, and cancer studies. This indicates that compounds with similar molecular structures might also exhibit multifaceted biological activities beyond their primary targets, which could be of interest in developing new pharmacological agents (Visnjic et al., 2021).

Antitumor Activity of Imidazole Derivatives

The antitumor properties of imidazole derivatives highlight the potential therapeutic applications of structurally related compounds. Given the broad range of biological activities exhibited by imidazole derivatives, including antitumor effects, compounds like "4-amino-3-(4-methoxyphenyl)-N-phenethylisothiazole-5-carboxamide" could be explored for their potential antitumor activities. This could lead to the development of new antitumor drugs or compounds with various biological properties (Iradyan et al., 2009).

Environmental and Pharmaceutical Applications

Studies on the removal of pharmaceutical pollutants, like sulfamethoxazole, from aqueous solutions using cleaner techniques, provide insights into the environmental applications of related compounds. Such research highlights the importance of developing new materials and methods for environmental remediation, particularly in removing persistent organic pollutants from water sources. Compounds with similar chemical functionalities could potentially be designed or utilized in environmental applications, emphasizing sustainability and efficiency (Prasannamedha et al., 2020).

Mechanism of Action

The mechanism of action of a compound typically refers to how it interacts with biological systems. Without specific studies, it’s not possible to provide an accurate mechanism of action for this compound.

Future Directions

The potential applications of this compound would depend on its physical and chemical properties, as well as its biological activity. It could potentially be of interest in fields like medicinal chemistry, materials science, or chemical biology, among others.